Cas no 2166822-31-5 (2-amino-5-methylthiophene-3-sulfonyl fluoride)

• Product Name: 2-amino-5-methylthiophene-3-sulfonyl fluoride
• CAS No: 2166822-31-5
• MF: C₅H₆FNO₂S₂
• MW: 195.235042095184
• CID: 6027261
• PubChem ID: 165960440
• Update Time: 2025-10-30

2-amino-5-methylthiophene-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-methylthiophene-3-sulfonyl fluoride
• 2166822-31-5
• EN300-1587383

• Inchi： 1S/C5H6FNO2S2/c1-3-2-4(5(7)10-3)11(6,8)9/h2H,7H2,1H3
• InChI Key： FMTDBXPYWQNMHT-UHFFFAOYSA-N
• SMILES： S(C1=C(N)SC(C)=C1)(=O)(=O)F

Computed Properties

• Exact Mass: 194.98239894g/mol
• Monoisotopic Mass: 194.98239894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 96.8Ų

Additional information on 2-amino-5-methylthiophene-3-sulfonyl fluoride

Research Brief on 2-Amino-5-methylthiophene-3-sulfonyl Fluoride (CAS: 2166822-31-5): Recent Advances and Applications

2-Amino-5-methylthiophene-3-sulfonyl fluoride (CAS: 2166822-31-5) has recently emerged as a key chemical intermediate in the field of chemical biology and medicinal chemistry. This compound, characterized by its reactive sulfonyl fluoride group, has garnered significant attention due to its potential applications in covalent inhibitor design, proteomics, and drug discovery. Recent studies highlight its utility as a versatile warhead for targeting serine hydrolases and other nucleophilic residues in proteins, making it a valuable tool for chemical probe development and therapeutic agent design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-amino-5-methylthiophene-3-sulfonyl fluoride in the development of covalent inhibitors for SARS-CoV-2 main protease (M^pro). The researchers utilized this compound to synthesize a series of inhibitors that exhibited nanomolar potency by selectively modifying the catalytic cysteine residue. The study underscored the compound's stability and reactivity, which are critical for in vivo applications. Furthermore, the sulfonyl fluoride moiety's ability to form reversible covalent bonds with target proteins was highlighted as a key advantage over traditional irreversible inhibitors.

In the realm of chemical proteomics, 2-amino-5-methylthiophene-3-sulfonyl fluoride has been employed as a reactive fragment for activity-based protein profiling (ABPP). A recent Nature Chemical Biology article detailed its use in identifying novel serine hydrolases in complex biological samples. The study leveraged the compound's selectivity and reactivity to map enzyme activity across diverse proteomes, providing insights into disease mechanisms and potential therapeutic targets. This approach has been particularly impactful in oncology research, where aberrant enzyme activity is often linked to tumor progression.

The synthetic accessibility of 2-amino-5-methylthiophene-3-sulfonyl fluoride has also been a focus of recent research. A 2024 Organic Letters publication described an optimized, scalable synthesis route that improves yield and purity while reducing hazardous byproducts. This advancement is expected to facilitate broader adoption of the compound in both academic and industrial settings. The study also explored structural modifications to enhance the compound's pharmacokinetic properties, paving the way for its integration into drug discovery pipelines.

Looking ahead, the unique properties of 2-amino-5-methylthiophene-3-sulfonyl fluoride position it as a promising candidate for addressing challenges in targeted covalent drug discovery. Its balanced reactivity profile, combined with recent synthetic improvements, suggests growing potential in the development of next-generation therapeutics for conditions ranging from infectious diseases to cancer. Ongoing research is expected to further elucidate its mechanism of action and expand its applications in chemical biology and beyond.